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Compound of Interest

Compound Name: Caesalmin B

Cat. No.: B018852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of Caesalmin C

and Caesalmin B, two cassane-type diterpenoids isolated from plants of the Caesalpinia

genus. While substantial experimental data is available for Caesalmin C, particularly

concerning its neuroprotective and anti-inflammatory properties, there is a notable lack of

published quantitative data on the biological activities of Caesalmin B. This document

summarizes the existing findings for Caesalmin C to serve as a benchmark for future research

and potential comparisons should data for Caesalmin B become available.

Summary of Biological Activities
Caesalmin C has demonstrated significant potential in preclinical studies, particularly in models

of neurodegenerative disease and inflammation. In contrast, specific biological activity data for

Caesalmin B remains elusive in publicly accessible scientific literature.

Table 1: Comparative Biological Activity of Caesalmin C
and Caesalmin B
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Biological Activity Caesalmin C Caesalmin B

Neuroprotective Activity

Inhibition of Aβ-induced

Paralysis in C. elegans

Up to 39.4% inhibition at 400

µM[1]
No data available

Reduction of Aβ Monomers 33.9% reduction at 200 µM[1] No data available

Reduction of Aβ Oligomers 31.6% reduction at 200 µM[1] No data available

Anti-inflammatory Activity

Inhibition of Nitric Oxide (NO)

Production
Significant inhibition reported No data available

Cytotoxic Activity

Not prominently reported No data available

In-Depth Look at Caesalmin C's Biological Activity
Neuroprotective Effects in a C. elegans Model of
Alzheimer's Disease
Caesalmin C has been shown to mitigate the toxic effects of amyloid-beta (Aβ) peptides, a

hallmark of Alzheimer's disease, in the transgenic nematode Caesalpinia elegans.

Key Findings:

Alleviation of Paralysis: Caesalmin C significantly delayed the onset of paralysis in a C.

elegans strain expressing the human Aβ1-42 peptide in muscle cells. A dose-dependent

inhibition was observed, with the highest concentration tested (400 µM) resulting in a 39.4%

inhibition of paralysis[1].

Reduction of Aβ Aggregates: Treatment with Caesalmin C led to a notable decrease in the

levels of both Aβ monomers and more toxic oligomers in the transgenic nematodes. At a

concentration of 200 µM, a reduction of 33.9% in monomers and 31.6% in oligomers was

observed[1].
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Gene Expression Modulation: The neuroprotective effects of Caesalmin C are associated

with the upregulation of stress-responsive genes such as sod-3 and gst-4, and the

proteasome subunit rpt-3. Conversely, it downregulates ace-1, the gene encoding

acetylcholinesterase[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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